Cas no 1258651-10-3 (2-{2-bromo-4H,6H,7H-thieno3,2-cpyran-4-yl}acetic acid)
2-{2-Bromo-4H,6H,7H-thieno[3,2-c]pyran-4-yl}acetic acid is a brominated heterocyclic compound featuring a fused thienopyran scaffold with an acetic acid substituent. This structure imparts unique reactivity, making it a valuable intermediate in organic synthesis, particularly for the development of pharmacologically active molecules or functional materials. The bromine atom at the 2-position offers a versatile handle for further functionalization via cross-coupling or nucleophilic substitution reactions. The acetic acid moiety enhances solubility in polar solvents and facilitates conjugation or derivatization. Its rigid thienopyran core contributes to stability while enabling precise steric and electronic modulation in target applications. Suitable for controlled modifications under standard synthetic conditions.
1258651-10-3 structure
Product Name:2-{2-bromo-4H,6H,7H-thieno3,2-cpyran-4-yl}acetic acid
CAS No:1258651-10-3
MF:C9H9BrO3S
MW:277.134960889816
MDL:MFCD17167275
CID:5207092
Update Time:2025-10-18
2-{2-bromo-4H,6H,7H-thieno3,2-cpyran-4-yl}acetic acid Chemical and Physical Properties
Names and Identifiers
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- 2-{2-bromo-4H,6H,7H-thieno[3,2-c]pyran-4-yl}acetic acid
- 2-(2-bromo-6,7-dihydro-4H-thieno[3,2-c]pyran-4-yl)acetic acid
- 2-{2-bromo-4H,6H,7H-thieno[3,2-c]pyran-4-yl}aceticacid
- 2-{2-bromo-4H,6H,7H-thieno3,2-cpyran-4-yl}acetic acid
-
- MDL: MFCD17167275
- Inchi: 1S/C9H9BrO3S/c10-8-3-5-6(4-9(11)12)13-2-1-7(5)14-8/h3,6H,1-2,4H2,(H,11,12)
- InChI Key: INSFFHPIZIBRSG-UHFFFAOYSA-N
- SMILES: BrC1=CC2=C(CCOC2CC(=O)O)S1
Computed Properties
- Hydrogen Bond Donor Count: 1
- Hydrogen Bond Acceptor Count: 4
- Heavy Atom Count: 14
- Rotatable Bond Count: 2
- Complexity: 236
- XLogP3: 1.9
- Topological Polar Surface Area: 74.8
2-{2-bromo-4H,6H,7H-thieno3,2-cpyran-4-yl}acetic acid Pricemore >>
| Related Categories | No. | Product Name | Cas No. | Purity | Specification | Price | update time | Inquiry |
|---|---|---|---|---|---|---|---|---|
| Enamine | EN300-89688-0.05g |
2-{2-bromo-4H,6H,7H-thieno[3,2-c]pyran-4-yl}acetic acid |
1258651-10-3 | 95% | 0.05g |
$174.0 | 2023-09-01 | |
| Enamine | EN300-89688-0.1g |
2-{2-bromo-4H,6H,7H-thieno[3,2-c]pyran-4-yl}acetic acid |
1258651-10-3 | 95% | 0.1g |
$257.0 | 2023-09-01 | |
| Enamine | EN300-89688-0.25g |
2-{2-bromo-4H,6H,7H-thieno[3,2-c]pyran-4-yl}acetic acid |
1258651-10-3 | 95% | 0.25g |
$367.0 | 2023-09-01 | |
| Enamine | EN300-89688-0.5g |
2-{2-bromo-4H,6H,7H-thieno[3,2-c]pyran-4-yl}acetic acid |
1258651-10-3 | 95% | 0.5g |
$579.0 | 2023-09-01 | |
| Enamine | EN300-89688-1.0g |
2-{2-bromo-4H,6H,7H-thieno[3,2-c]pyran-4-yl}acetic acid |
1258651-10-3 | 95% | 1.0g |
$743.0 | 2023-02-11 | |
| Enamine | EN300-89688-2.5g |
2-{2-bromo-4H,6H,7H-thieno[3,2-c]pyran-4-yl}acetic acid |
1258651-10-3 | 95% | 2.5g |
$1454.0 | 2023-09-01 | |
| Enamine | EN300-89688-5.0g |
2-{2-bromo-4H,6H,7H-thieno[3,2-c]pyran-4-yl}acetic acid |
1258651-10-3 | 95% | 5.0g |
$2152.0 | 2023-02-11 | |
| Enamine | EN300-89688-10.0g |
2-{2-bromo-4H,6H,7H-thieno[3,2-c]pyran-4-yl}acetic acid |
1258651-10-3 | 95% | 10.0g |
$3191.0 | 2023-02-11 | |
| SHANG HAI BI DE YI YAO KE JI GU FEN Co., Ltd. | BD01085512-1g |
2-{2-bromo-4H,6H,7H-thieno[3,2-c]pyran-4-yl}acetic acid |
1258651-10-3 | 95% | 1g |
¥3717.0 | 2023-04-04 | |
| Enamine | EN300-89688-1g |
2-{2-bromo-4H,6H,7H-thieno[3,2-c]pyran-4-yl}acetic acid |
1258651-10-3 | 95% | 1g |
$743.0 | 2023-09-01 |
2-{2-bromo-4H,6H,7H-thieno3,2-cpyran-4-yl}acetic acid Related Literature
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Yu-Nong Li,Liang-Nian He,Xian-Dong Lang,Xiao-Fang Liu,Shuai Zhang RSC Adv., 2014,4, 49995-50002
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3. An autonomous self-optimizing flow machine for the synthesis of pyridine–oxazoline (PyOX) ligands†Eric Wimmer,Daniel Cortés-Borda,Solène Brochard,Elvina Barré,Charlotte Truchet,François-Xavier Felpin React. Chem. Eng., 2019,4, 1608-1615
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R. M. Pemberton,J. P. Hart,T. T. Mottram Analyst, 2001,126, 1866-1871
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Suji Lee,Min Su Han Chem. Commun., 2021,57, 9450-9453
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